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Compound of Interest

Compound Name: 3-Fluoro-4-methylaniline

Cat. No.: B1361354

An In-depth Technical Guide to 3-Fluoro-4-
methylaniline

This technical guide provides comprehensive structural information, physicochemical
properties, and a representative synthesis protocol for 3-Fluoro-4-methylaniline. The content
is intended for researchers, scientists, and professionals in the fields of drug development and
chemical synthesis.

Core Structural and Physical Properties

3-Fluoro-4-methylaniline is an aromatic amine featuring a fluorine substituent, which
enhances its chemical reactivity.[1] It serves as a versatile intermediate in the synthesis of
pharmaceuticals, agrochemicals, and dyes.[1] The key identifiers and physicochemical
properties are summarized in the table below for clear reference and comparison.
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Identifier/Property Value

IUPAC Name 3-Fluoro-4-methylaniline

Synonyms 4-Amino-2-fluorotoluene, 3-Fluoro-p-toluidine
CAS Number 452-77-7

Molecular Formula C7HsFN

Molecular Weight 125.15 g/mol

SMILES String

CC1=C(C=C(C=C1)N)F[2]

Light yellow to brown powder or lump; may

Appearance appear as a clear pale yellow to brownish liquid
after melting.

Melting Point 30-35°C

Boiling Point 93 °C (at 12 mmHg)

Density 1.093 g/mL (at 25 °C)

Experimental Protocols

Synthesis of 3-Fluoro-4-methylaniline from 2-Fluoro-4-

nitrotoluene

A general and effective method for the synthesis of 3-Fluoro-4-methylaniline is the reduction

of the corresponding nitro compound, 2-Fluoro-4-nitrotoluene. The following protocol is a

representative example of this transformation.

Materials:

Toluene, freshly distilled (0.6 mL)

Indium triiodide (Inls, 14.9 mg, 0.030 mmol)

2-Fluoro-4-nitrotoluene (starting material, 0.60 mmol)

1,1,3,3-Tetramethyldisiloxane (TMDS, 318 uL, 1.80 mmol)
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Ethyl acetate (EtOAC)

Aqueous sodium bicarbonate (NaHCOs)

Anhydrous sodium sulfate (Na2S0a)

Silica gel for column chromatography

Procedure:

To a reaction vial, add freshly distilled toluene (0.6 mL), 2-Fluoro-4-nitrotoluene (0.60 mmol),
indium triiodide (14.9 mg, 0.030 mmol), and 1,1,3,3-tetramethyldisiloxane (318 pL, 1.80
mmol).[3]

Seal the vial with a polytetrafluoroethylene (PTFE) septum.[3]
Stir the mixture at a bath temperature of 60 °C.[3]
Monitor the progress of the reaction using thin-layer chromatography (TLC).[3]

Upon completion of the reaction, add 5 mL of aqueous sodium bicarbonate (NaHCO3) to the
mixture.[3]

Extract the aqueous layer with ethyl acetate (3 x 6 mL).[3]
Combine the organic phases and dry over anhydrous sodium sulfate (Na2S0a).[3]
Filter the mixture and concentrate the filtrate under reduced pressure.[3]

Purify the crude product by silica gel column chromatography to obtain the final product, 3-
Fluoro-4-methylaniline.[3]

Visualization of Key Information

The following diagram illustrates the core relationships between the identifiers, properties, and

primary applications of 3-Fluoro-4-methylaniline.
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Caption: Key identifiers, properties, and applications of 3-Fluoro-4-methylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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